3,5,6-trimethyl-2-[(2-methylbenzyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C17H18N2OS2
• Molecular Weight: 330.5 g/mol
• IUPAC Name: 3,5,6-trimethyl-2-[(2-methylphenyl)methylsulfanyl]thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C17H18N2OS2/c1-10-7-5-6-8-13(10)9-21-17-18-15-14(16(20)19(17)4)11(2)12(3)22-15/h5-8H,9H2,1-4H3
• InChI Key: RROAQYCMXYPPQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC3=C(C(=C(S3)C)C)C(=O)N2C

Description

This molecule features a fused thiophene-pyrimidine core with three methyl groups at positions 3, 5, and 6, and a 2-methylbenzylsulfanyl substituent at position 2.

Synthetic routes for analogous compounds typically involve one-pot condensation of thieno[2,3-d][1,3]oxazine-2,4(1H)-diones with aldehydes and amines under basic conditions . For example, details the synthesis of 3,5,6-trimethyl-2-(prop-2-yn-1-ylthio)thieno[2,3-d]pyrimidin-4(3H)-one (3a) via propargyl bromide substitution, highlighting the modularity of the sulfanyl group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5,6-trimethyl-2-[(2-methylbenzyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one typically involves the cyclization of appropriate precursors. One common method involves the reaction of 3-amino-4-cyano-2-thiophenecarboxamides with formic acid to afford thieno[2,3-d]pyrimidin-4-ones . Alternatively, the reaction of 3-amino-thiophene-2-carboxylate derivatives with formic acid or triethyl orthoformate can also yield the desired thienopyrimidine core .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimization of reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3,5,6-Trimethyl-2-[(2-methylbenzyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfanyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under anhydrous conditions.

Substitution: Nucleophiles such as halides, amines, and thiols in the presence of suitable catalysts or under thermal conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding alcohols or amines.

Scientific Research Applications

3,5,6-Trimethyl-2-[(2-methylbenzyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex thienopyrimidine derivatives.

Biology: Investigated for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific molecular targets.

Industry: Utilized in the development of novel materials and as a precursor for the synthesis of functionalized compounds.

Mechanism of Action

The mechanism of action of 3,5,6-trimethyl-2-[(2-methylbenzyl)sulfanyl]thieno[2,3-d]pyrimidin-4(3H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural Modifications and Pharmacological Profiles

The pharmacological behavior of thieno[2,3-d]pyrimidin-4(3H)-ones is highly dependent on substituent patterns. Below is a comparative analysis of key analogs:

Compound Name	Substituents (Position)	Biological Activity/Notes	Key Reference
3,5,6-Trimethyl-2-[(2-methylbenzyl)sulfanyl] (Target)	3,5,6-Me; 2-(2-MeBenzyl)S	Unknown (structural analogs show antitumor)
5,6-Dimethyl-3-phenyl-2-[[2-(piperidin-1-yl)ethyl]sulfanyl]	5,6-Me; 3-Ph; 2-(Piperidinylethyl)S	Cholinesterase inhibition; improved solubility
3-Ethyl-5,6-dimethyl-2-[[3-(trifluoromethyl)benzyl]sulfanyl]	3-Et; 5,6-Me; 2-(3-CF3Benzyl)S	Enhanced lipophilicity; potential antifungal
3-Allyl-2-(benzylsulfanyl)-5-(4-fluorophenyl)	3-Allyl; 5-(4-FPh); 2-BnS	Antiproliferative (VEGFR-2 inhibition)
3-((5-Mercapto-1,3,4-oxadiazol-2-yl)methyl) (Hybrid)	3-(Oxadiazolylmethyl); 2-SH	VEGFR-2 inhibition; improved binding affinity
3-(2-Furanylmethyl)-5,6-dimethyl-2-[(3-methylbenzyl)sulfanyl]	3-(Furylmethyl); 5,6-Me; 2-(3-MeBenzyl)S	Melanin synthesis modulation

Key Observations:

Substituent Effects on Bioactivity: Methyl vs. Ethyl at Position 3: Methyl groups (e.g., target compound) confer rigidity and metabolic stability, whereas ethyl or allyl groups (e.g., ) may enhance membrane permeability .

Anticancer Potential: Compounds with aryl sulfanyl groups (e.g., 4-fluorophenyl in ) show strong antiproliferative activity against cancer cell lines (IC50 values <10 μM) . The target compound’s 2-methylbenzyl group may similarly engage π-π stacking in kinase binding pockets. Hybrid derivatives (e.g., oxadiazole-containing in ) exhibit improved VEGFR-2 inhibition (IC50 ~0.2 μM) due to dual pharmacophore interactions .

Melanin Modulation :

• Azepine-containing analogs () increase melanin synthesis by 40–60% in B16 cells, while furan-methyl derivatives () show moderate activity (~30%). The target compound’s methylbenzyl group may lack the polar interactions needed for melanin pathways .

Antifungal and Metabolic Effects :

• Trifluoromethylbenzyl derivatives () display antifungal activity (MIC ~8 μg/mL) due to enhanced membrane penetration. In contrast, the target compound’s methyl groups may reduce potency compared to halogenated analogs .
• Chloromethyl-tetrahydrobenzo analogs () lower serum triglycerides (comparable to clofibrate), suggesting that alkylation at position 2 enhances lipid metabolism effects .

Structural Confirmation :

• NMR/HRMS : Methyl groups (δH ~2.1–2.5 ppm), sulfanyl proton (δH ~4.3 ppm), and aromatic protons (δH ~7.2–7.4 ppm) align with analogs in and .